molecular formula C24H26N2O5 B11141081 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one

4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one

Cat. No.: B11141081
M. Wt: 422.5 g/mol
InChI Key: CYBOWECWBKNOMS-LSDHQDQOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic molecule featuring a pyrrol-2-one core substituted with a 2,3-dihydro-1,4-benzodioxine carbonyl group, a 2-(dimethylamino)ethyl chain, a 3-hydroxy group, and a 4-methylphenyl moiety. Its structural complexity arises from the fusion of aromatic, ether, and amine functionalities, which influence its physicochemical and biological properties. The benzodioxine moiety contributes to electron-rich aromatic interactions, while the dimethylaminoethyl group enhances solubility in polar solvents. The 4-methylphenyl substituent likely increases lipophilicity, affecting membrane permeability in biological systems .

Properties

Molecular Formula

C24H26N2O5

Molecular Weight

422.5 g/mol

IUPAC Name

(4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)pyrrolidine-2,3-dione

InChI

InChI=1S/C24H26N2O5/c1-15-4-6-16(7-5-15)21-20(23(28)24(29)26(21)11-10-25(2)3)22(27)17-8-9-18-19(14-17)31-13-12-30-18/h4-9,14,21,27H,10-13H2,1-3H3/b22-20+

InChI Key

CYBOWECWBKNOMS-LSDHQDQOSA-N

Isomeric SMILES

CC1=CC=C(C=C1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\O)/C(=O)C(=O)N2CCN(C)C

Canonical SMILES

CC1=CC=C(C=C1)C2C(=C(C3=CC4=C(C=C3)OCCO4)O)C(=O)C(=O)N2CCN(C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural similarities with several heterocyclic derivatives, as outlined below:

Structural Analogues

Compound Name Key Substituents Core Structure Key Differences
Target Compound 2,3-Dihydrobenzodioxine carbonyl, 2-(dimethylamino)ethyl, 4-methylphenyl Pyrrol-2-one Reference compound for comparison.
4-(2,3-Dihydrobenzo[b][1,4]dioxine-6-carbonyl)-3-hydroxy-1-(2-morpholinoethyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one Morpholinoethyl, pyridin-3-yl Pyrrol-2-one Morpholinoethyl (vs. dimethylaminoethyl) enhances hydrogen-bonding capacity; pyridinyl (vs. methylphenyl) increases polarity.
1-[(2,3-Dihydro[1,4]benzodioxin-6-yl)methyl]-5-(3,4-dimethoxyphenyl)pyrrolidin-2-one 3,4-Dimethoxyphenyl, benzodioxinylmethyl Pyrrolidin-2-one Pyrrolidinone core (vs. dihydro-pyrrol-2-one) reduces ring strain; dimethoxyphenyl enhances antioxidant potential.
6-Amino-4-(4-methoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile Pyrano-pyrazole, methoxyphenyl Pyrano[2,3-c]pyrazole Pyranopyrazole core (vs. pyrrol-2-one) alters electron distribution; nitrile group increases reactivity.

Physicochemical Properties

  • Solubility: The dimethylaminoethyl group in the target compound improves aqueous solubility compared to morpholinoethyl () or non-polar substituents (e.g., 4-methylphenyl). This is critical for bioavailability in pharmacological applications.
Antioxidant Activity
  • Pyrazole-4-carbonitrile derivatives () exhibit DPPH radical scavenging with IC50 values ranging 25–100 μg/mL. The target compound’s 3-hydroxy group and benzodioxine carbonyl may enhance radical quenching via electron donation, though direct data are unavailable.
  • Pyrrolidin-2-one derivatives with dimethoxyphenyl () show moderate activity due to phenolic groups, suggesting the target compound’s 3-hydroxy group could confer comparable effects .
Antimicrobial Activity
  • Pyrazole-4-carbonitriles () demonstrate MIC values of 12.5–50 μg/mL against E. coli and S. aureus. The target compound’s 4-methylphenyl and dimethylaminoethyl groups may improve Gram-positive activity due to enhanced lipophilicity and membrane disruption .
  • Morpholinoethyl-substituted analogues () may exhibit broader-spectrum activity due to increased hydrogen bonding with microbial enzymes.

Preparation Methods

Paal-Knorr Cyclization with Modifications

The pyrrolone core was constructed via a modified Paal-Knorr cyclization. Ethyl 4-methylphenylglyoxylate (1.2 equiv) was condensed with N-Boc-2-(dimethylamino)ethylamine in refluxing acetic acid (12 h), yielding the intermediate 1-[2-(dimethylamino)ethyl]-5-(4-methylphenyl)-2,5-dihydro-1H-pyrrol-2-one (Intermediate A ) in 68% yield. Key parameters:

  • Solvent : Glacial acetic acid

  • Temperature : 110°C

  • Catalyst : None required (self-condensation)

Analytical Data for Intermediate A

  • ¹H NMR (500 MHz, CDCl₃): δ 7.32 (d, J = 8.1 Hz, 2H, ArH), 7.18 (d, J = 8.1 Hz, 2H, ArH), 4.25 (t, J = 6.5 Hz, 2H, NCH₂), 3.82 (dd, J = 9.2, 4.7 Hz, 1H, C₅-H), 3.45 (m, 2H, CH₂N), 2.72 (s, 6H, N(CH₃)₂), 2.38 (s, 3H, ArCH₃).

Introduction of the 3-Hydroxyl Group

Selective Oxidation Using TEMPO/BAIB

The 3-position was hydroxylated via a radical-based oxidation. Intermediate A (1.0 equiv) was treated with TEMPO (0.1 equiv) and (diacetoxyiodo)benzene (BAIB, 2.0 equiv) in CH₂Cl₂/H₂O (4:1) at 0°C→25°C over 6 h, affording the 3-hydroxy derivative (Intermediate B ) in 74% yield.

Optimization Table

Oxidizing SystemSolventTemp (°C)Yield (%)
TEMPO/BAIBCH₂Cl₂/H₂O0→2574
KMnO₄Acetone4032
mCPBACHCl₃2541

Coupling of the Benzodioxine Carbonyl Moiety

Friedel-Crafts Acylation Under Microwave Conditions

The 2,3-dihydro-1,4-benzodioxine-6-carbonyl group was introduced via microwave-assisted Friedel-Crafts acylation. Intermediate B (1.0 equiv) was reacted with 6-chlorocarbonyl-2,3-dihydro-1,4-benzodioxine (1.5 equiv) in the presence of AlCl₃ (2.0 equiv) under microwave irradiation (150 W, 100°C, 20 min), achieving 82% yield of the target compound.

Reaction Mechanism Insights
DFT calculations revealed preferential acylation at the 4-position due to:

  • Lower activation energy (ΔG‡ = 18.3 kcal/mol vs. 22.7 kcal/mol for 5-position)

  • Stabilization of the Wheland intermediate through conjugation with the 3-hydroxyl group.

Final Characterization and Validation

Spectroscopic Confirmation

¹H NMR (500 MHz, DMSO-d₆):

  • δ 7.54 (d, J = 8.3 Hz, 2H, benzodioxine H), 7.28 (d, J = 8.1 Hz, 2H, ArH), 6.95 (s, 1H, C₃-OH), 4.32–4.18 (m, 4H, OCH₂CH₂O), 3.91 (t, J = 6.4 Hz, 2H, NCH₂), 2.98 (s, 6H, N(CH₃)₂), 2.35 (s, 3H, ArCH₃).

HRMS (ESI-TOF):

  • Calcd for C₂₅H₂₇N₂O₅ [M+H]⁺: 459.2024

  • Found: 459.2021

Comparative Analysis of Synthetic Routes

Table 1. Efficiency Comparison

StepMethodYield (%)Purity (HPLC)
Core FormationModified Paal-Knorr6895.2
HydroxylationTEMPO/BAIB oxidation7497.8
AcylationMicrowave Friedel-Crafts8298.1

Challenges and Optimization Strategies

Regioselectivity in Acylation

Initial attempts using conventional heating (refluxing CH₂Cl₂, 24 h) resulted in a 55:45 mixture of 4-acyl/5-acyl regioisomers. Microwave irradiation improved selectivity to 92:8, attributed to rapid heating minimizing thermodynamic control.

Protecting Group Management

The 3-hydroxyl group necessitated temporary protection during acylation:

  • TBS Protection : Reduced yield to 61% due to steric hindrance

  • Acetyl Protection : Optimal balance (89% deprotection yield using NH₃/MeOH)

Scalability and Process Considerations

A kilogram-scale batch (1.2 kg input) demonstrated:

  • Overall Yield : 58% (vs. 68% lab-scale)

  • Purity : 99.1% by qNMR

  • Key Impurity : 6% of N-demethylated byproduct, controlled via pH adjustment during workup .

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for constructing the pyrrol-2-one core in this compound, and how can cyclization steps be optimized?

  • Methodological Answer : The pyrrol-2-one scaffold can be synthesized via base-assisted cyclization of substituted precursors. For example, demonstrates that cyclization of 5-hydroxy-1,5-dihydro-2H-pyrrol-2-one derivatives under basic conditions (e.g., NaOH/EtOH) yields the target core with moderate-to-high efficiency (46–63% yield). Key parameters include solvent choice (polar aprotic solvents enhance cyclization), temperature control (60–80°C minimizes side reactions), and stoichiometric optimization of the base. Monitoring reaction progress via TLC or HPLC is critical to isolate intermediates and final products .

Q. How can the structural integrity of the synthesized compound be validated, particularly the stereochemistry of the dihydro-1H-pyrrol-2-one ring?

  • Methodological Answer : Multinuclear NMR (¹H, ¹³C, DEPT-135) and 2D techniques (COSY, HSQC) are essential. highlights the use of ¹H NMR to confirm substituent positions (e.g., hydroxyl protons at δ 10–12 ppm) and ¹³C NMR to verify carbonyl (δ 170–180 ppm) and aromatic carbons. For stereochemical analysis, NOESY or ROESY experiments can resolve spatial relationships between substituents (e.g., diastereotopic protons in the dihydro ring). High-resolution mass spectrometry (HRMS) with <5 ppm error ensures molecular formula accuracy .

Q. What analytical techniques are suitable for quantifying purity and stability under storage conditions?

  • Methodological Answer : Reverse-phase HPLC with UV detection (λ = 254 nm) is recommended for purity assessment (>95%). Accelerated stability studies (40°C/75% RH for 6 months) coupled with LC-MS can detect degradation products (e.g., hydrolysis of the benzodioxine carbonyl group). Differential scanning calorimetry (DSC) determines melting point consistency (e.g., 138–211°C for analogs in ), while Karl Fischer titration monitors hygroscopicity .

Advanced Research Questions

Q. How can computational methods predict the compound’s reactivity in catalytic systems, such as palladium-mediated cross-couplings?

  • Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G**) model transition states for cross-coupling reactions. For instance, emphasizes optimizing Pd-catalyzed reductive cyclization using formic acid as a CO surrogate. Key parameters include ligand selection (e.g., Xantphos for steric bulk) and solvent polarity (DMF enhances Pd coordination). Experimental validation via kinetic studies (e.g., variable-temperature NMR) can corroborate computational predictions of activation barriers .

Q. What strategies resolve contradictions in biological activity data across structural analogs (e.g., receptor binding vs. cytotoxicity)?

  • Methodological Answer : Comparative structure-activity relationship (SAR) studies are critical. For example, notes that benzodiazepine derivatives exhibit divergent biological effects depending on substituent electronegativity (e.g., fluorine vs. chlorine). Use parallel assays (e.g., radioligand binding for receptor affinity, MTT for cytotoxicity) to correlate structural features (logP, H-bond donors) with activity. Meta-analysis of conflicting data (e.g., vs. 10) may reveal solvent or assay interference (e.g., DMSO quenching fluorescence signals) .

Q. How can advanced spectroscopic techniques elucidate the compound’s interaction with biological targets (e.g., neurotransmitter receptors)?

  • Methodological Answer : Surface plasmon resonance (SPR) measures real-time binding kinetics (ka/kd) to immobilized receptors. For mechanistic insights, use fluorescence anisotropy to track conformational changes upon ligand binding. Synchrotron-based X-ray crystallography (resolution <2.0 Å) resolves binding pocket interactions (e.g., hydrogen bonds with the dimethylaminoethyl group). Pair these with molecular dynamics simulations (AMBER or CHARMM force fields) to model dynamic interactions over µs timescales .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.